Cas no 5372-81-6 (1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate)

• Product Name: 1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate
• CAS No: 5372-81-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00008427
• CID: 45780
• PubChem ID: 79336
• Update Time: 2025-06-14

1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-aminoterephthalate
• Aminoterephthalic acid dimethyl ester
• Amino Tere Phthalate dimethyl ESter
• Dimethyl aminoterephthalate
• 1-aminobenzene-2,5-dicarboxylic acid dimethyl ester
• 2,5-Bis-carbomethoxyaniline
• 2-AMINODIMETHYL TEREPHTHALATE
• 5-NITR
• dimethyl 2-amino-1,4-benzenedicarboxylate
• dimethyl 2-aminobenzene-1,4-dicarboxylate
• Dimethyl 3-aminoterephthalate
• DIMETHYL AMINOTEREOHTHALATE
• Dimethyl-2-aminoterephthalat
• DIMETHYLNITROISOPHTHALATE-5
• 1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate
• 1,4-Benzenedicarboxylic acid, 2-amino-, dimethyl ester
• 2-Aminoterephthalic acid, dimethyl ester
• 3-Amino-4-methoxycarbonylbenzoic acid, methyl ester
• Terephthalic acid, amino-, dimethyl ester
• 91SF4E6I9W
• 1,4-Benzenedicarbox
• 2-amino-terephthalic acid dimethyl ester
• Methyl 2-amino-4-carbomethoxybenzoate
• UNII-91SF4E6I9W
• CS-0054054
• W-105711
• Z104474360
• Dimethylaminoterephthalate
• 2-Aminoterephthalic acid dimethyl ester
• AKOS000118827
• InChI=1/C10H11NO4/c1-14-9(12)6-3-4-7(8(11)5-6)10(13)15-2/h3-5H,11H2,1-2H
• Aminoterephthalic acid, dimethyl ester
• DTXSID5022225
• NSC 20561
• Dimethyl 2-amino-terephthalate
• 5372-81-6
• PS-4583
• SMR000035342
• MLS000039796
• Dimethyl aminoterephtalate
• AMY3548
• EN300-19587
• NSC20561
• CCG-202923
• 2-Amino terephthalic acid dimethyl ester
• dimethyl-2-aminoterephthalate
• NSC-20561
• SCHEMBL29358
• dimethyl amino-terephthalate
• SR-01000597198
• SB11856
• MFCD00008427
• CHEMBL1336047
• F0850-6740
• AG-205/05989037
• AC-13290
• 1, 2-amino-, dimethyl ester
• dimethyl 2-aminobenzene-1,4-dioate
• SR-01000597198-1
• Dimethyl aminoterephthalate, 97%
• DIMETHYL O-AMINOTEREPHTHALATE
• Dimethyl-2-amino-terephthalate
• D5462
• EC 226-364-2
• STR08606
• NS00003204
• FT-0622299
• EINECS 226-364-2
• 2-Amino-1,4-benzenedicarboxylic acid, dimethyl ester
• SY046566
• Q27271421
• 1,4-Benzenedicarboxylic acid, 2-amino-, 1,4-dimethyl ester
• ALBB-019835
• STK387128
• BBL002387
• DB-002700

• MDL： MFCD00008427
• Inchi： 1S/C10H11NO4/c1-14-9(12)6-3-4-7(8(11)5-6)10(13)15-2/h3-5H,11H2,1-2H3
• InChI Key： DSSKDXUDARIMTR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)OC)=CC=1N)=O
• BRN： 2808505

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.5
• Topological Polar Surface Area: 78.6

Experimental Properties

• Color/Form: Light yellow crystalline powder
• Density: 0.53 g/cm3 (23℃)
• Melting Point: 127-130 °C (lit.)
• Boiling Point: 348.55°C (rough estimate)
• Flash Point: 172.6 °C
• Refractive Index: 1.5400 (estimate)
• PH: 6.9 (10g/l, H2O, 20℃)
• Solubility: 0.04g/l insoluble
• Water Partition Coefficient: Insoluble in water.
• PSA: 78.62000
• LogP: 1.42320
• Solubility: Not determined

1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22
• RTECS：CZ4340000
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• PackingGroup：III
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate

Comprehensive Overview of 1,4-Dimethyl 2-Aminobenzene-1,4-Dicarboxylate (CAS No. 5372-81-6)

1,4-Dimethyl 2-aminobenzene-1,4-dicarboxylate (CAS No. 5372-81-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name, is a derivative of benzene with unique functional groups that make it a versatile intermediate in synthetic chemistry. Its molecular structure features a benzene ring substituted with two carboxylate groups at the 1 and 4 positions, an amino group at the 2 position, and methyl esters at the carboxylate termini. This configuration imparts distinct chemical properties, making it valuable for various applications.

The growing interest in 1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate is partly driven by its role in the synthesis of high-performance materials and bioactive molecules. Researchers are increasingly exploring its potential in developing novel polymers, dyes, and pharmaceutical agents. For instance, its amino and carboxylate functionalities allow for facile modification, enabling the creation of tailored compounds with specific properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

One of the most frequently searched questions about CAS No. 5372-81-6 revolves around its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while remaining relatively stable at room temperature. These characteristics make it suitable for use in laboratory settings and industrial processes where controlled reactions are essential. Additionally, its compatibility with various reagents underscores its utility in multi-step synthetic pathways.

Another hot topic related to 1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate is its potential application in drug discovery. The compound's structural motifs are reminiscent of those found in pharmacologically active molecules, particularly in the development of anti-inflammatory and antimicrobial agents. Recent publications have highlighted its use as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. This has sparked discussions in online forums and academic circles about its future in medicinal chemistry.

From an industrial perspective, the demand for CAS No. 5372-81-6 is rising due to its role in producing advanced materials. For example, it serves as a precursor for liquid crystals and optoelectronic materials, which are critical components in display technologies and solar cells. As the push for renewable energy and smart devices intensifies, the relevance of this compound is expected to grow further. Manufacturers are also investigating its use in biodegradable polymers, addressing the global need for eco-friendly alternatives to conventional plastics.

Safety and handling of 1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate are also common points of inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its low volatility and non-reactive nature under normal conditions contribute to its safe handling profile, making it a preferred choice for researchers and industrial chemists alike.

In summary, 1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate (CAS No. 5372-81-6) is a multifaceted compound with broad applicability across scientific and industrial domains. Its unique chemical properties, coupled with its alignment with contemporary research trends, position it as a valuable asset in modern chemistry. Whether in drug development, material science, or sustainable technologies, this compound continues to inspire innovation and discovery.